Cas no 83027-41-2 (2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?))

2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) structure
83027-41-2 structure
Product name:2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)
CAS No:83027-41-2
MF:C18H13N3Na2O8S2
MW:509.4206635952
CID:730812
PubChem ID:136075778

2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?)
    • 7-acetamido-4-hydroxy-3-[(2-sulphophenyl)azo]naphthalene-2-sulphonic acid, sodium salt
    • disodium,7-acetamido-4-oxo-3-[(2-sulfonatophenyl)hydrazinylidene]naphthalene-2-sulfonate
    • EINECS 280-144-0
    • 83027-41-2
    • 7-Acetamido-4-hydroxy-3-((2-sulphophenyl)azo)naphthalene-2-sulphonic acid, sodium salt
    • Inchi: InChI=1S/C18H15N3O8S2.2Na/c1-10(22)19-12-6-7-13-11(8-12)9-16(31(27,28)29)17(18(13)23)21-20-14-4-2-3-5-15(14)30(24,25)26;;/h2-9,23H,1H3,(H,19,22)(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
    • InChI Key: CCQXMSPJGSBTKC-UHFFFAOYSA-L
    • SMILES: CC(=O)NC1=CC2=CC(=C(C(=C2C=C1)O)N=NC3=CC=CC=C3S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 508.994
  • Monoisotopic Mass: 508.994
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 3
  • Complexity: 981
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 202A^2

2-Naphthalenesulfonicacid, 7-(acetylamino)-4-hydroxy-3-[2-(2-sulfophenyl)diazenyl]-, sodium salt(1:?) Related Literature

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